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Cat. No.: B10826972

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hepatitis C virus (HCV) infection is a major global health concern, often leading to chronic liver
disease, cirrhosis, and hepatocellular carcinoma. The development of direct-acting antivirals
(DAAS) has revolutionized HCV treatment. Hcv-IN-31 is a nucleoside analog with
demonstrated antiviral activity against HCV. As a nucleoside inhibitor, it is designed to interfere
with the viral replication process, a critical step in the HCV life cycle. These application notes
provide detailed protocols and guidelines for the utilization of Hcv-IN-31 in standard HCV
infection assays to evaluate its efficacy and cytotoxicity.

Mechanism of Action

Hcv-IN-31 is presumed to act as an inhibitor of the HCV NS5B RNA-dependent RNA
polymerase. As a nucleoside analog, it is likely metabolized within the host cell to its active
triphosphate form. This active form then competes with natural nucleoside triphosphates for
incorporation into the nascent viral RNA strand by the NS5B polymerase. Upon incorporation,
Hcv-IN-31 is expected to cause chain termination, thus halting viral RNA replication.
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Infection Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10826972#how-to-use-hcv-in-31-in-hcv-infection-
assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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